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Introduction

Complexometric titration is a widely utilized analytical technique for the determination of metal

ion concentrations. The titration of calcium ions (Ca²⁺) with ethylenediaminetetraacetic acid

(EDTA) is a classic example of this method, with applications in water hardness analysis,

pharmaceutical quality control, food and beverage manufacturing, and biological sample

analysis.[1][2] The Patton-Reeder (PR) indicator, also known as calconcarboxylic acid, is a

highly specific metallochromic indicator used for the precise determination of calcium,

particularly in the presence of magnesium.[3][4] This indicator provides a sharp and clear color

change at the endpoint, enhancing the accuracy of the titration.[2][3]

Principle of the Method

The determination of calcium concentration via complexometric titration with EDTA and the

Patton-Reeder indicator is based on the principles of chelation chemistry. EDTA, a hexadentate

ligand, forms a highly stable, 1:1 complex with calcium ions.[2][5] The Patton-Reeder indicator

also forms a complex with calcium ions, but this complex is less stable than the Ca-EDTA

complex.[1]

The titration is performed under alkaline conditions (pH 12-14), which is crucial for two reasons.

[3][6] Firstly, at this high pH, any magnesium ions present in the sample precipitate as

magnesium hydroxide (Mg(OH)₂), thus preventing their interference with the calcium

determination.[1][7] Secondly, the optimal pH range for the Patton-Reeder indicator to exhibit a

distinct color change is between 12 and 14.[3]
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Initially, the Patton-Reeder indicator is added to the calcium-containing sample, forming a wine-

red or pink/red Ca-Indicator complex.[1][3][4] As the EDTA titrant is added, it first reacts with

any free calcium ions. Near the endpoint, the EDTA begins to displace the indicator from the

Ca-Indicator complex. At the endpoint, all calcium ions are complexed with EDTA, and the

indicator is released in its free form, which is pure blue in color.[1][4] The sharp transition from

wine-red to blue signals the completion of the titration.

The overall reaction can be summarized as follows: Ca-Indicator (wine-red) + EDTA → Ca-

EDTA + Indicator (blue)[1][4]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the complexometric titration

of calcium using the Patton-Reeder indicator.

Table 1: Reagent Preparation and Specifications
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Reagent Preparation
Concentration
(Typical)

Notes

EDTA Standard

Solution

Dissolve a precise

weight of dried

disodium EDTA salt in

deionized water in a

volumetric flask.[1]

0.01 M to 0.025 M[1]

[8]

For low calcium

concentrations, a

more dilute EDTA

solution (e.g., 0.0005

M) may be required.

[1]

Patton-Reeder

Indicator

Typically used as a

solid triturate, a

mixture of the

indicator with an inert

salt like sodium

sulfate.[1][3] A

common ratio is 1 part

indicator to 100 parts

sodium sulfate.[3][6]

Add approximately 0.1

g of the triturate per

titration.[1]

The solid mixture is

more stable than a

solution.

Sodium Hydroxide

(NaOH) Solution

Dissolve solid NaOH

pellets in deionized

water.

1 M to 8 M[1][8]

Used to adjust the

sample pH to 12-14.

This is a corrosive

solution and should be

handled with care.[1]

Table 2: Experimental Conditions and Endpoint
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Parameter Value/Description Purpose

pH 12 - 14[3][6]

To precipitate Mg²⁺ as

Mg(OH)₂ and ensure a sharp

indicator color change.[1][7]

Initial Color Wine-red or Pink/Red[1][3]
Formation of the Ca-Indicator

complex.

Endpoint Color Pure Blue[1][3][4]

All Ca²⁺ is complexed by

EDTA, and the indicator is in

its free form.

Stoichiometry 1:1 (Ca²⁺:EDTA)[2]
Simplifies the calculation of the

calcium concentration.

Experimental Protocols
1. Preparation of Reagents

0.01 M EDTA Standard Solution:

Dry approximately 3.72 g of analytical grade disodium EDTA dihydrate at 80°C for 2 hours

and cool in a desiccator.

Accurately weigh the dried EDTA salt and dissolve it in deionized water.

Quantitatively transfer the solution to a 1 L volumetric flask and dilute to the mark with

deionized water. Mix thoroughly.

Patton-Reeder Indicator Triturate:

Grind 0.5 g of Patton-Reeder indicator with 50 g of anhydrous sodium sulfate using a

mortar and pestle until a homogenous fine powder is obtained.[1]

Store in a dry, tightly sealed container.

8 M Sodium Hydroxide (NaOH) Solution:
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Carefully weigh 32 g of NaOH pellets.

In a fume hood, slowly add the NaOH pellets to approximately 80 mL of deionized water in

a beaker, stirring continuously to dissolve. The dissolution is highly exothermic.

Once cooled to room temperature, transfer the solution to a 100 mL volumetric flask and

dilute to the mark with deionized water.

2. Sample Preparation

Obtain a representative sample containing calcium ions. The sample can be water, a

dissolved solid, or a biological extract.

If the sample is a solid, accurately weigh a suitable amount and dissolve it in an appropriate

solvent (e.g., dilute acid), ensuring all calcium is in solution.

Pipette a known volume (aliquot) of the sample solution into a 250 mL Erlenmeyer flask. For

instance, use a 50 mL aliquot for water samples.[1]

Dilute the sample with approximately 50 mL of deionized water.

3. Titration Procedure

Add 4 mL of 8 M NaOH solution to the sample in the Erlenmeyer flask.[1] Swirl the flask and

let it stand for about 5 minutes to allow for the precipitation of magnesium hydroxide.[1]

Add approximately 0.1 g of the Patton-Reeder indicator triturate to the flask and swirl until

the indicator dissolves.[1] The solution should turn a wine-red or pink/red color.[1]

Fill a burette with the standardized 0.01 M EDTA solution and record the initial volume.

Titrate the sample with the EDTA solution under constant swirling. As the endpoint is

approached, the color will start to show flashes of purple.

Continue the titration dropwise until the color changes sharply from wine-red to a pure blue.

[1] This is the endpoint.

Record the final volume of EDTA used.
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Repeat the titration with at least two more aliquots of the sample solution to obtain

concordant results (titration volumes agreeing within 0.1 mL).[1]

4. Calculation of Calcium Concentration

Calculate the average volume of EDTA used from the concordant titration results.

Determine the moles of EDTA used: Moles of EDTA = Molarity of EDTA (mol/L) × Average

Volume of EDTA (L)

Based on the 1:1 stoichiometry of the Ca²⁺-EDTA reaction, the moles of calcium in the

sample aliquot are equal to the moles of EDTA used.[1] Moles of Ca²⁺ = Moles of EDTA

Calculate the concentration of calcium in the original sample: Concentration of Ca²⁺ (mol/L)

= Moles of Ca²⁺ / Volume of sample aliquot (L)

To express the concentration in other units, such as mg/L (ppm): Concentration of Ca²⁺

(mg/L) = Concentration of Ca²⁺ (mol/L) × Molar mass of Ca ( g/mol ) × 1000 (mg/g)
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A flowchart illustrating the key steps in the complexometric titration of calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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